Cas no 756811-38-8 (4-(trimethyl-1H-pyrazol-4-yl)piperidine)

• Product Name: 4-(trimethyl-1H-pyrazol-4-yl)piperidine
• CAS No: 756811-38-8
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5835904
• PubChem ID: 21912833
• Update Time: 2025-05-24

4-(trimethyl-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(trimethyl-1H-pyrazol-4-yl)piperidine
• SCHEMBL4886135
• EN300-1849162
• 756811-38-8

• Inchi： 1S/C11H19N3/c1-8-11(9(2)14(3)13-8)10-4-6-12-7-5-10/h10,12H,4-7H2,1-3H3
• InChI Key： OTJRRCZFNUEWHV-UHFFFAOYSA-N
• SMILES： N1CCC(C2C(C)=NN(C)C=2C)CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-(trimethyl-1H-pyrazol-4-yl)piperidine

4-(Trimethyl-1H-Pyrazol-4-Yl)Piperidine: A Comprehensive Overview

The compound with CAS No. 756811-38-8, commonly referred to as 4-(trimethyl-1H-pyrazol-4-yl)piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a trimethylpyrazole moiety, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 4-(trimethyl-1H-pyrazol-4-yl)piperidine in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders. Researchers have explored its ability to modulate neurotransmitter systems, such as dopamine and serotonin, which are critical in conditions like Parkinson's disease and depression. The compound's structure allows for selective binding to specific receptors, making it a promising candidate for future drug development.

In addition to its pharmacological applications, CAS No. 756811-38-8 has also been investigated for its role in catalytic processes. Its nitrogen-rich framework makes it an effective ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these reactions. This property has led to its use in the synthesis of complex organic molecules, including those with intricate stereochemistry.

The synthesis of 4-(trimethyl-1H-pyrazol-4-yl)piperidine involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by its functionalization with a piperidine group. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and greater purity, facilitating its broader application in research and industry.

From an environmental perspective, the compound's stability and biodegradability have been assessed to ensure its safe use in various settings. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, aligning with regulatory standards for chemical safety.

In conclusion, CAS No. 756811-38-8, or 4-(trimethyl-1H-pyrazol-4-yl)piperidine, stands as a testament to the ingenuity of modern chemistry. Its diverse applications, from drug discovery to catalysis, underscore its importance in both academic and industrial contexts. As research continues to uncover new facets of this compound, its role in advancing scientific knowledge and technological innovation is set to grow further.